Cas no 1805053-95-5 (Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate
• CAS No: 1805053-95-5
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4917354
• Update Time: 2025-06-13

Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate

• Inchi： 1S/C10H11F2NO4/c1-2-17-8(15)4-6-5(9(11)12)3-7(14)13-10(6)16/h3,9H,2,4H2,1H3,(H2,13,14,16)
• InChI Key： JQZLPJPONZKIMD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1CC(=O)OCC)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate

Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate (CAS No. 1805053-95-5): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate (CAS No. 1805053-95-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for further exploration in drug development and therapeutic applications.

The molecular structure of Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate incorporates several key functional groups that contribute to its potential biological activity. The presence of a difluoromethyl group at the 4-position of the pyridine ring enhances its lipophilicity and metabolic stability, making it an attractive scaffold for designing novel bioactive molecules. Additionally, the hydroxyl groups at the 2- and 6-positions introduce polar characteristics, which can influence its solubility and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their diverse biological activities. Studies have demonstrated that pyridine-based compounds can exhibit a wide range of effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of specific substituents, such as the difluoromethyl group in Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate, can modulate these activities and enhance their efficacy.

One of the most compelling aspects of Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate is its potential role in oncology research. The difluoromethyl group is known to improve the binding affinity of small molecules to their targets, which can lead to more potent therapeutic agents. Furthermore, the hydroxyl groups provide opportunities for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of small molecules like Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in cancer pathways. For instance, preliminary data suggest that it may inhibit kinases critical for tumor growth and metastasis. These findings highlight the compound's potential as a lead molecule for developing novel anticancer drugs.

The synthesis of Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this compound efficiently while maintaining its structural integrity. This accessibility is crucial for conducting further preclinical studies and evaluating its therapeutic potential.

In addition to its oncological applications, Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate has shown promise in other areas of medicinal chemistry. For example, it may serve as a precursor for designing novel antimicrobial agents. The unique combination of functional groups in its structure allows for diverse chemical modifications, enabling the creation of derivatives with enhanced antibacterial or antifungal properties.

The development of new drugs often relies on understanding the complex interactions between small molecules and biological systems. Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate provides a valuable tool for studying these interactions due to its well-defined structure and predictable behavior. By leveraging this compound in high-throughput screening assays, researchers can identify new therapeutic targets and validate the efficacy of potential drug candidates.

The future prospects for Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate are promising given its versatile structure and potential biological activities. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating this compound from a laboratory curiosity into a viable therapeutic agent.

In conclusion, Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate (CAS No. 1805053-95-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel bioactive molecules with applications in oncology and other therapeutic areas. As our understanding of drug design principles continues to evolve, compounds like Ethyl 4-(difluoromethyl)-2,6-dihydroxypyridine-3-acetate will play a crucial role in advancing medicinal chemistry and improving patient care.